2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 2-[[ethyl(2-hydroxyethyl)amino]methyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C17H26N2O3/c1-2-18(11-12-20)13-16-9-6-10-19(16)17(21)22-14-15-7-4-3-5-8-15/h3-5,7-8,16,20H,2,6,9-14H2,1H3
• InChI Key: KEULSGIYHYHLER-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCO)CC1CCCN1C(=O)OCC2=CC=CC=C2
• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol

Description

Structure and General Properties The compound “2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester” (hereafter referred to as Compound A) is a pyrrolidine derivative featuring a benzyl ester group at the 1-position and a substituted ethylamino-methyl group at the 2-position.

Protection/deprotection strategies (e.g., tert-butyldimethylsilyl (TBS) or 2-(trimethylsilyl)ethoxymethyl (SEM) groups) to stabilize reactive intermediates .

Coupling reactions using reagents like BOP-Cl, EDCI/HOBt, or HATU to form amide or ester linkages .

Hydrolysis or deprotection steps with agents such as TBAF or MgBr₂ to yield final products .

Biological Activity

2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester, a compound with significant potential in medicinal chemistry, exhibits various biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies to provide a comprehensive understanding of its biological activity.

Chemical Structure and Properties

The compound can be represented by the following structural formula:

$$\text{C}_{17}\text{H}_{25}\text{N}_{3}\text{O}_{3}$$

This indicates that it contains a pyrrolidine ring, an amino group, and a carboxylic acid functional group, which are critical for its biological interactions.

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets, including:

• Neurotransmitter Receptors : The compound's structure suggests potential interactions with neurotransmitter systems, particularly those involving amino acids such as glutamate and GABA (gamma-aminobutyric acid).
• Enzyme Inhibition : Preliminary studies indicate that it may inhibit certain enzymes involved in metabolic pathways, suggesting a role in regulating metabolic disorders.

Biological Activity Profiles

The following table summarizes key biological activities associated with the compound:

Activity	Description	Reference
Antioxidant	Exhibits free radical scavenging properties, potentially reducing oxidative stress.
Antimicrobial	Demonstrates activity against various bacterial strains, indicating potential as an antibiotic.
Neuroprotective	Shows promise in protecting neuronal cells from apoptosis in vitro.
Anti-inflammatory	Reduces inflammatory markers in cell models, suggesting therapeutic potential in inflammatory diseases.

Case Studies

• Neuroprotection Study :
  A study conducted on neuronal cell lines demonstrated that treatment with the compound significantly reduced apoptosis induced by oxidative stress. The mechanism was linked to the modulation of mitochondrial pathways and the activation of survival signaling cascades.
• Antimicrobial Efficacy :
  In vitro assays revealed that the compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were determined to be within clinically relevant ranges, supporting its potential as a therapeutic agent against infections.
• Anti-inflammatory Effects :
  Research involving lipopolysaccharide (LPS)-induced inflammation in macrophage cell lines showed that the compound effectively reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests its potential use in treating chronic inflammatory conditions.

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity : Research has indicated that compounds similar to 2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester exhibit anticancer properties. Studies have focused on the synthesis of related pyrrolidine derivatives that show promising results against various cancer cell lines. For example, pyrrolidine compounds have been evaluated for their ability to inhibit tumor growth and induce apoptosis in cancer cells .

Neuropharmacology : The structural similarities of this compound to neurotransmitter analogs suggest potential applications in neuropharmacology. Compounds with a pyrrolidine structure have been explored for their effects on neurotransmitter systems, particularly in modulating the activity of serotonin and dopamine receptors .

Biochemical Research

Enzyme Inhibition Studies : The compound may serve as a substrate or inhibitor for specific enzymes involved in metabolic pathways. Research into related compounds has shown that modifications to the pyrrolidine ring can significantly impact enzyme interactions, leading to potential therapeutic applications in metabolic disorders .

Drug Development : As a benzylic ester, this compound can be utilized in the development of prodrugs that enhance bioavailability and target specificity. The ester functionality allows for enzymatic cleavage, releasing the active drug form within biological systems .

Case Study 1: Anticancer Evaluation

A study published in the European Journal of Medicinal Chemistry synthesized various pyrrolidine derivatives, including those structurally related to 2-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester. These compounds were tested against multiple cancer cell lines, demonstrating significant cytotoxic effects and providing insights into structure-activity relationships (SAR) .

Case Study 2: Neurotransmitter Modulation

Research conducted on pyrrolidine derivatives has shown their potential as modulators of neurotransmitter systems. A specific study highlighted the ability of these compounds to interact with serotonin receptors, suggesting therapeutic implications for mood disorders .

Chemical Reactions Analysis

Ester Hydrolysis

The benzyl ester group undergoes hydrolysis under acidic or basic conditions to yield the corresponding carboxylic acid.

Conditions	Reagents	Outcome	Yield/Notes
Acidic Hydrolysis	HCl (aq), reflux	Benzyl ester → Carboxylic acid	Moderate yield (60–70%)
Basic Hydrolysis	NaOH (aq), RT	Benzyl ester → Sodium carboxylate	High conversion (>90%)
Enzymatic Hydrolysis	Lipases (e.g., Candida antarctica)	Selective deprotection	Mild conditions, high selectivity

Mechanistic Insight : Acidic hydrolysis proceeds via protonation of the ester carbonyl, followed by nucleophilic attack by water. Basic hydrolysis involves hydroxide ion attack, forming a tetrahedral intermediate.

Nucleophilic Substitution at the Ester Group

The benzyl ester can participate in nucleophilic acyl substitution reactions.

Reagent	Product	Conditions	Application
Ammonia	Amide derivative	NH3, DCM, RT	Precursor for peptide synthesis
Grignard Reagents	Ketone after hydrolysis	RMgX, THF, –78°C	Alkylation studies
Thiols	Thioester	RSH, DCC, DMAP	Thiol-ester coupling

Key Observation : Steric hindrance from the pyrrolidine ring slows reactivity compared to linear esters.

Amine Functionalization

The ethyl-hydroxyethyl-amino-methyl group undergoes alkylation, acylation, or oxidation.

Alkylation

Reagent	Product	Conditions
Methyl iodide	Quaternary ammonium salt	CH3I, K2CO3, DMF, 60°C
Benzyl chloride	N-Benzyl derivative	BnCl, Et3N, DCM

Acylation

Reagent	Product	Conditions
Acetic anhydride	Acetylated amine	Ac2O, Pyridine, RT
Boc anhydride	Boc-protected amine	(Boc)2O, DMAP, DCM

Stereochemical Impact : Reactions at the chiral pyrrolidine center retain configuration due to steric constraints .

Oxidation of the Hydroxyethyl Group

The 2-hydroxyethyl side chain can be oxidized to a ketone or carboxylic acid.

Reagent	Product	Conditions	Notes
KMnO4	Carboxylic acid	H2O, 80°C	Over-oxidation risk
PCC	Ketone	CH2Cl2, RT	Selective for secondary alcohols

Computational Support : Density Functional Theory (DFT) studies suggest the hydroxyl group’s electron-donating effect stabilizes transition states during oxidation.

Cyclization Reactions

Intramolecular reactions between the amine and hydroxyl groups form heterocyclic structures.

Conditions	Catalyst	Product	Application
Thermal cyclization	None	Morpholine derivative	Bioactive scaffold
Mitsunobu reaction	DIAD, PPh3	Oxazolidinone	Chiral auxiliary synthesis

Mechanism : The Mitsunobu reaction facilitates ether formation, leveraging the hydroxyl and amine groups .

Comparative Reactivity Table

Functional Group	Reaction Type	Reactivity (Scale: 1–5)	Key Influences
Benzyl ester	Hydrolysis	4	pH, steric hindrance
Hydroxyethyl group	Oxidation	3	Oxidant strength, temp
Ethyl-methylamine	Alkylation	5	Steric effects, solvent

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name (CAS)	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Synthesis Yield	Notes
Compound A (Discontinued)	Likely C₁₈H₂₇N₂O₄*	~335.4	Ethyl-(2-hydroxy-ethyl)-amino	N/A	Discontinued; polarity from hydroxyethyl group
2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester (1353994-10-1)	C₁₆H₂₀ClN₂O₃	331.8	Chloroacetyl-methyl-amino	N/A	Chloroacetyl group enhances electrophilicity; potential alkylating agent
(S)-2-(2-Amino-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid benzyl ester (1353953-82-8)	C₁₅H₂₂N₂O₂S	294.4	Amino-ethylsulfanylmethyl	N/A	Thioether linkage improves metabolic stability
2-{[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester (1354026-32-6)	C₂₀H₃₁N₃O₃	361.5	Branched amino-butyryl	78–85%	Bulky substituent may influence steric interactions
2-[(2-Amino-acetylamino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester (1353956-26-9)	C₁₅H₂₁N₃O₃	291.4	Amino-acetylamino	N/A	Compact substituent; potential for peptide-like binding

*Estimated based on structural analogy.

Key Comparative Analysis

Synthetic Complexity

• Compound A’s hydroxyethyl group likely requires protective strategies (e.g., SEM or TBS) similar to those in , where SEM protection achieved 92% yield .
• In contrast, the chloroacetyl derivative (CAS 1353994-10-1) may involve simpler acylations but poses handling challenges due to its reactive chloro group .

Polarity and Solubility Compound A’s hydroxyethyl group enhances hydrophilicity compared to the chloroacetyl or thioether-containing analogs. This property could improve aqueous solubility but reduce membrane permeability .

The thioether in CAS 1353953-82-8 may confer resistance to oxidative degradation, a common issue with sulfur-free analogs .

Stability and Reactivity

• The chloroacetyl group in CAS 1353994-10-1 is prone to nucleophilic substitution, making it a candidate for prodrug strategies.
• Compound A’s hydroxyethyl group may undergo oxidation or ester hydrolysis under acidic/basic conditions, necessitating formulation optimization .